N-(3-chloro-2-methylphenyl)-N'-[3-(1H-pyrazol-1-ylmethyl)phenyl]urea

• IUPAC Name: 1-(3-chloro-2-methylphenyl)-3-[3-(pyrazol-1-ylmethyl)phenyl]urea
• InChI: InChI=1S/C18H17ClN4O/c1-13-16(19)7-3-8-17(13)22-18(24)21-15-6-2-5-14(11-15)12-23-10-4-9-20-23/h2-11H,12H2,1H3,(H2,21,22,24)
• InChI Key: QUTSMVBQWNIXNH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)NC2=CC=CC(=C2)CN3C=CC=N3
• Molecular Formula: C18H17ClN4O
• Molecular Weight: 340.8 g/mol

Description

N-(3-chloro-2-methylphenyl)-N’-[3-(1H-pyrazol-1-ylmethyl)phenyl]urea is a synthetic organic compound that belongs to the class of urea derivatives. These compounds are known for their diverse applications in medicinal chemistry, agriculture, and material science. The unique structural features of this compound, such as the presence of a chloro-substituted aromatic ring and a pyrazole moiety, contribute to its potential biological and chemical activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-chloro-2-methylphenyl)-N’-[3-(1H-pyrazol-1-ylmethyl)phenyl]urea typically involves the reaction of 3-chloro-2-methylaniline with 3-(1H-pyrazol-1-ylmethyl)phenyl isocyanate. The reaction is usually carried out in an inert solvent such as dichloromethane or toluene, under reflux conditions. The reaction mixture is then purified using column chromatography to obtain the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound might involve a continuous flow process to enhance efficiency and yield. The use of automated reactors and real-time monitoring systems ensures consistent quality and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(3-chloro-2-methylphenyl)-N’-[3-(1H-pyrazol-1-ylmethyl)phenyl]urea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The chloro group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium methoxide in methanol.

Major Products

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted urea derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its therapeutic potential in treating diseases such as cancer or inflammation.

Industry: Utilized in the development of agrochemicals or materials with specific properties.

Mechanism of Action

The mechanism of action of N-(3-chloro-2-methylphenyl)-N’-[3-(1H-pyrazol-1-ylmethyl)phenyl]urea involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding domains. These interactions can lead to alterations in cellular pathways and physiological responses.

Comparison with Similar Compounds

Similar Compounds

N-(3-chloro-2-methylphenyl)-N’-phenylurea: Lacks the pyrazole moiety.

N-(3-chloro-2-methylphenyl)-N’-(3-methylphenyl)urea: Has a different substitution pattern on the aromatic ring.

N-(3-chloro-2-methylphenyl)-N’-(3-pyridyl)urea: Contains a pyridine ring instead of a pyrazole ring.

Uniqueness

The presence of the pyrazole moiety in N-(3-chloro-2-methylphenyl)-N’-[3-(1H-pyrazol-1-ylmethyl)phenyl]urea distinguishes it from other similar compounds. This structural feature may confer unique biological activities and chemical reactivity, making it a valuable compound for further research and development.